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The table below summarizes the fundamental technical data for 3-Hydroxy Carvedilol-d5:

Property Specification

CAS Number 1329836-56-7 [1] [2]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1] [2]

Molecular Weight 427.50 g/mol [1] [2]

Appearance Greyish Yellow Solid [3] [2]

Storage Refrigerator (typically 2-8°C) [3] [2]

Chemical Name 4-[2-Hydroxy-3-[[2-(2-methoxyphenoxy)ethyl]amino]propoxy-d5]-9H-carbazol-3-

ol [2]

Isotopic
Enrichment

>95% (as per related labelled compound data) [4]

Purity >95% (HPLC, as per related labelled compound data) [4]

Solubility Chloroform, DMSO, Methanol [3]
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Primary Research Applications and Protocols

This compound is not used as a therapeutic agent but is critical in laboratory settings for ensuring analytical

accuracy.

Application 1: Internal Standard for Quantitative Bioanalysis

Purpose: To enable highly accurate and reliable measurement of the non-labeled metabolite, 3-
Hydroxy Carvedilol, in complex biological samples like plasma, serum, or urine [1]. The deuterated

standard corrects for losses during sample preparation and variations in instrument response.
Experimental Protocol:

Sample Preparation: A known, fixed amount of 3-Hydroxy Carvedilol-d5 is added to all
calibration standards, quality control samples, and unknown biological samples at the very

beginning of the processing workflow.
Extraction: Samples undergo protein precipitation or solid-phase extraction.

Instrumental Analysis: The extracted samples are analyzed by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).
Quantitation: The concentration of the native 3-Hydroxy Carvedilol in unknown samples is
determined by comparing the ratio of its peak area to the peak area of the 3-Hydroxy
Carvedilol-d5 internal standard against a pre-established calibration curve.

The following diagram illustrates this quantitative analysis workflow:
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Application 2: Metabolic Tracer Studies

Purpose: To track and study the absorption, distribution, metabolism, and excretion (ADME) of

Carvedilol in preclinical research [1]. The deuterium atoms serve as a distinct "label" that can be
tracked by mass spectrometry.

Handling and Safety Information
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Intended Use: For research use only. It is not intended for human or veterinary diagnostic or

therapeutic use [1] [4].
Regulatory Status: This product may be a controlled substance and not available for sale in all

territories [1].
Safe Handling: Standard personal protective equipment should be worn, and all handling should be

performed by trained personnel in a appropriately controlled laboratory environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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